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Compound of Interest

Compound Name: Diiodomethane-13C,d2
CAS No.: 1217038-24-8
Cat. No.: B1142166

Get Quote

Part 1: Core Identity & Technical Specifications

The definitive CAS number for Diiodomethane-13C,d2 is 1217038-24-8.[1][2][3]

This isotopologue represents a high-value reagent in the arsenal of medicinal chemistry and
structural biology. Unlike standard diiodomethane, this variant carries a dual isotopic signature:
the carbon atom is replaced with Carbon-13 (

), and both hydrogen atoms are replaced with Deuterium (
or

). This dual labeling allows for precise tracking of the methylene unit in metabolic stability
studies, reaction mechanism elucidation (Kinetic Isotope Effects), and NMR structural
determination.

Physicochemical Characterization

The following data synthesizes theoretical calculations with empirical catalog data for the
stabilized reagent.
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Property Specification Technical Note
Unique identifier for the
CAS Number 1217038-24-8
isotopologue.
Formula Linear: 13CD2I2
Significantly heavier than
Molecular Weight 270.84 g/mol natural
(267.84 g/mol).
High density necessitates
Density ~3.36 g/mL @ 25°C positive displacement
pipetting.
N ) Similar to unlabeled; vacuum
Boiling Point 68-70°C @ 11 mmHg o
distillation recommended.
o Darkens upon light exposure
Appearance Colorless to pale yellow liquid S )
(iodine liberation).[4]
. ) Essential to scavenge radical
Stabilizer Copper (Cu) turnings

iodine species.

Isotopic Purity

99 atom %

98 atom %

Critical for quantitative
MS/NMR applications.

Part 2: Synthesis & Production Logic

The production of Dilodomethane-13C,d2 typically follows a Finkelstein Halogen Exchange

pathway, optimized to prevent isotopic scrambling.

The Finkelstein Protocol

The synthesis generally proceeds from Dichloromethane-13C,d2 (
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), which is treated with sodium iodide (Nal) in acetone.

Process Engineering Insights:

 Driving Force: The reaction is driven by the precipitation of Sodium Chloride (NacCl) in
acetone, which shifts the equilibrium toward the diiodo product (Le Chatelier’s principle).

« Isotopic Integrity: Unlike proton-exchange methods, the Finkelstein reaction does not involve
acidic/basic intermediates that could lead to Deuterium-Hydrogen exchange (

scrambling). This preserves the
integrity.

 Purification: The product is isolated via fractional distillation under reduced pressure. High
temperatures must be avoided to prevent homolytic cleavage of the C-1 bond.

Visualization: Molecular Structure

The following diagram illustrates the isotopic composition of the molecule.
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Figure 1: Structural connectivity of Diiodomethane-13C,d2 showing isotopic labels.

Click to download full resolution via product page

Part 3: Critical Application — The Labeled Simmons-
Smith Reaction

The primary utility of Diiodomethane-13C,d2 in drug discovery is the Simmons-Smith
Cyclopropanation. This reaction installs a labeled cyclopropane ring (

) across an olefin. Cyclopropane rings are common bioisosteres in medicinal chemistry,
improving metabolic stability and potency.

Experimental Protocol: Cyclopropanation of a Generic
Olefin

Objective: Install a

moiety to synthesize a stable-isotope labeled standard.
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Reagents:

Substrate: Olefin (1.0 equiv)

Reagent: Diiodomethane-13C,d2 (CAS 1217038-24-8) (1.5 equiv)

Catalyst: Diethylzinc (

) (1.5 equiv) — Furukawa Modification

Solvent: Anhydrous Dichloromethane (DCM)
Step-by-Step Methodology:

 Inert Atmosphere Setup: Flame-dry a round-bottom flask and purge with Argon. Moisture
destroys the organozinc intermediate.

e Carbenoid Formation:

o

Charge flask with anhydrous DCM and

(2.0 M in hexanes). Cool to 0°C.

[e]

Crucial Step: Add Diiodomethane-13C,d2 dropwise.

o

Mechanism:[5][6][7]

[¢]

The species
is the active carbenoid.
e Substrate Addition: Add the olefin substrate slowly to the carbenoid solution at 0°C.

e Reaction Monitoring: Allow to warm to Room Temperature (RT). Monitor via TLC or GC-MS.
The labeled product will show a mass shift of +3 Da (1 from

, 2 from
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) relative to the unlabeled analog.

¢ Quench & Workup: Quench carefully with saturated

. Extract with DCM. The zinc salts form a heavy emulsion; filtration through Celite is often
required.

Visualization: Reaction Mechanism & Isotope Tracking

This flow illustrates the fate of the isotopes during the reaction.

Precursors:
Diethylzinc + 13CD2I12

Ligand Exchange
(-Etl)

Active Carbenoid: Target Olefin
Et-Zn-13CD2-I (R-CH=CH-R)

Butterfly Transition State
(Concerted Syn-Addition)

Irreversible
(-Znl12)

Labeled Product:
Cyclopropane-13C,d2

Figure 2: Furukawa-modified Simmons-Smith mechanism tracking the 13C,d2 moiety.

Click to download full resolution via product page
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Part 4: Handling, Safety, and Stability (Self-
Validating Systems)

Working with Dilodomethane-13C,d2 requires specific protocols to ensure data integrity and
personnel safety.

The Density Challenge (Volumetric Error)

Problem: The density (3.36 g/mL) is extreme. Standard air-displacement pipettes rely on an air
cushion that compresses under the weight of this liquid, leading to significant under-delivery
(up to 5-10% error). Protocol: Always use Positive Displacement Pipettes (e.g., Gilson
Microman) or weigh the reagent directly (

).

Photolytic Instability

Problem: The C-I bond energy is low (~50 kcal/mol). UV/Visible light causes homolytic
cleavage, generating iodine radicals (

). These radicals catalyze further decomposition and turn the liquid brown. Protocol:

o Storage: Amber glass vials wrapped in aluminum foil.
 Stabilizer: Ensure a visible piece of Copper wire is present in the vial.
 Validation: If the liquid is pink/brown, wash with dilute

(sodium thiosulfate) immediately before use to remove free iodine, then dry over

Visualization: Handling Workflow
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Visual Inspection

Pink/Brown

Clear/Pale Yellow

Wash with Na25203
Dry with MgSO4

Ready for Synthesis

Figure 3: Quality control workflow for Diiodomethane-13C,d2 prior to use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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